Cas no 79688-26-9 (1,4,7,10,16,19-Hexaoxa-13,22-diazacyclotetracosane-14,17,21-trione)

• Product Name: 1,4,7,10,16,19-Hexaoxa-13,22-diazacyclotetracosane-14,17,21-trione
• CAS No: 79688-26-9
• MF: C₁₆H₂₈N₂O₉
• MW: 392.401525497437
• CID: 532403
• PubChem ID: 12688489
• Update Time: 2025-04-19

1,4,7,10,16,19-Hexaoxa-13,22-diazacyclotetracosane-14,17,21-trione Chemical and Physical Properties

Names and Identifiers

• 1,4,7,10,16,19-Hexaoxa-13,22-diazacyclotetracosane-14,17,21-trione
• 79688-26-9
• DTXSID10506942

• Inchi： 1S/C16H28N2O9/c19-14-11-26-13-16(21)27-12-15(20)18-2-4-23-6-8-25-10-9-24-7-5-22-3-1-17-14/h1-13H2,(H,17,19)(H,18,20)
• InChI Key： HHZPPMUBPWXBHC-UHFFFAOYSA-N
• SMILES： O1CCOCCNC(COCC(=O)OCC(NCCOCCOCC1)=O)=O

Computed Properties

• Exact Mass: 392.17948047g/mol
• Monoisotopic Mass: 392.17948047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 27
• Rotatable Bond Count: 0
• Complexity: 434
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.1
• Topological Polar Surface Area: 131Ų